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Compound of Interest

Compound Name: 2-Adamantyl 2-phenylacetate

Cat. No.: B15471093 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following guide on 2-Adamantyl 2-phenylacetate is a compilation of predicted

data and information extrapolated from closely related compounds due to the limited availability

of experimental data for this specific molecule in public literature.

Introduction
2-Adamantyl 2-phenylacetate is an organic molecule that incorporates the bulky, lipophilic

adamantane cage and a phenylacetate group. The adamantane moiety is a well-known

pharmacophore in medicinal chemistry, often introduced to enhance the metabolic stability,

lipophilicity, and pharmacokinetic profile of drug candidates.[1] Adamantane derivatives have

shown a wide range of biological activities, including antiviral, anticancer, and antimicrobial

properties.[2][3] The phenylacetate group is also found in various biologically active

compounds and natural products. This guide aims to provide a comprehensive overview of the

predicted chemical properties, a plausible synthetic route, and potential areas of biological

investigation for 2-Adamantyl 2-phenylacetate.

Chemical Properties
Due to the absence of experimentally determined data for 2-Adamantyl 2-phenylacetate, the

following table summarizes its predicted physicochemical properties. These values are derived

from computational models and data available for its isomer, Phenylacetic acid, 2-(1-

adamantyl)ethyl ester, which shares the same molecular formula and weight.[4]
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Table 1: Predicted Physicochemical Properties of 2-Adamantyl 2-phenylacetate

Property Predicted Value Data Source

Molecular Formula C₂₀H₂₆O₂ PubChem (for isomer)[4]

Molecular Weight 298.4 g/mol PubChem (for isomer)[4]

IUPAC Name adamant-2-yl 2-phenylacetate ---

CAS Number Not available ---

Appearance
White to off-white solid

(predicted)

General property of similar

compounds

Melting Point Not available ---

Boiling Point Not available ---

Solubility

Predicted to be soluble in

organic solvents (e.g., DMSO,

dichloromethane, ethyl

acetate) and insoluble in water.

General property of

adamantane esters

LogP (Octanol/Water Partition

Coefficient)
High (predicted)

Based on the lipophilic nature

of the adamantane and phenyl

groups

Synthesis
A plausible and common method for the synthesis of 2-Adamantyl 2-phenylacetate is through

Fischer esterification. This method involves the acid-catalyzed reaction between 2-

adamantanol and phenylacetic acid.

General Experimental Protocol: Fischer Esterification
This protocol is a generalized procedure and may require optimization for this specific reaction.

Materials:

2-Adamantanol
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Phenylacetic acid

Concentrated sulfuric acid (catalyst)

Anhydrous organic solvent (e.g., toluene or dichloromethane)

Saturated sodium bicarbonate solution

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Organic solvents for purification (e.g., hexane, ethyl acetate)

Procedure:

In a round-bottom flask, dissolve 2-adamantanol (1.0 eq) and phenylacetic acid (1.1 eq) in a

suitable anhydrous organic solvent.

Slowly add a catalytic amount of concentrated sulfuric acid (e.g., 5 mol%) to the reaction

mixture while stirring.

Equip the flask with a reflux condenser and heat the mixture to reflux. The reaction progress

can be monitored by Thin Layer Chromatography (TLC).

After the reaction is complete (as indicated by TLC), cool the mixture to room temperature.

Transfer the reaction mixture to a separatory funnel and wash sequentially with water,

saturated sodium bicarbonate solution (to neutralize the acid), and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate the solvent under reduced pressure to obtain the crude product.

Purify the crude product by column chromatography on silica gel using an appropriate

solvent system (e.g., a gradient of hexane and ethyl acetate) to yield pure 2-Adamantyl 2-
phenylacetate.

Diagram 1: General Workflow for Synthesis and Purification
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Caption: A generalized workflow for the synthesis and purification of 2-Adamantyl 2-
phenylacetate.

Potential Biological Activity and Signaling Pathways
While no specific biological activities have been reported for 2-Adamantyl 2-phenylacetate,

the structural motifs suggest several avenues for investigation. Adamantane derivatives are

known to interact with various biological targets, often through hydrophobic interactions

facilitated by the adamantyl cage.

Potential Areas of Investigation:

Antiviral Activity: Adamantane derivatives like amantadine have been used as antiviral

agents.[1]

Anticancer Activity: The lipophilic nature of the adamantane group can enhance cell

membrane permeability, a desirable property for anticancer drugs.[1]

Antimicrobial Activity: Various adamantane derivatives have demonstrated antibacterial and

antifungal properties.[3]

The phenylacetate moiety is a metabolite of phenylalanine and has been implicated in various

biological processes.[5] The combination of these two groups in 2-Adamantyl 2-
phenylacetate could lead to novel biological activities.

Diagram 2: Conceptual Structure-Activity Relationship (SAR) for Adamantane Derivatives
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Caption: A conceptual diagram illustrating the potential structure-activity relationships of 2-
Adamantyl 2-phenylacetate.

Conclusion
2-Adamantyl 2-phenylacetate represents an interesting chemical entity with potential for

further investigation in drug discovery and materials science. This guide provides a

foundational understanding of its predicted properties and a plausible synthetic approach.

Experimental validation of these predictions is a necessary next step to fully elucidate the

chemical and biological profile of this compound. Researchers are encouraged to use the

provided information as a starting point for their own investigations into this and related

adamantane-containing molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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